![molecular formula C12H17N3O2 B1488335 6-(2-Ethylpiperidin-1-yl)pyridazine-3-carboxylic acid CAS No. 1183630-81-0](/img/structure/B1488335.png)
6-(2-Ethylpiperidin-1-yl)pyridazine-3-carboxylic acid
Overview
Description
6-(2-Ethylpiperidin-1-yl)pyridazine-3-carboxylic acid is a chemical compound with the molecular formula C12H17N3O2 . It has garnered significant interest and attention in the field of chemistry.
Synthesis Analysis
The synthesis of pyridazine derivatives, such as this compound, involves various complex reactions. For instance, the synthesis of pyridazines involves a Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers . An efficient approach towards 3,6-diarylpyridazines and 6-arylpyridazin-3-ones from simple and commercially available 1,3-dicarbonyl compounds and methyl ketones has also been reported .Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C12H17N3O2 . Further details about its molecular structure are not available in the retrieved sources.Scientific Research Applications
Antioxidant Activity
Pyridazine compounds have shown promising results in antioxidant activity. The study of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine derivatives revealed that some newly synthesized pyrrolyl selenolopyridine compounds exhibited remarkable antioxidant activity, comparable to that of ascorbic acid (Zaki et al., 2017).
Structural Chemistry
The structure of mononuclear ReI complex derived from pyrroline-pyrazolyl-pyridazine was studied, showcasing the versatility of pyridazine compounds in forming complex structures with potential applications in materials science and catalysis (Saldías et al., 2020).
Antibacterial Activity
The synthesis and antibacterial activity of thieno[2,3-c]pyridazines were explored, demonstrating the potential of pyridazine derivatives in developing new antibacterial agents (Al-Kamali et al., 2014).
Esterification Agent
(6-Oxo-6H-pyridazin-1-yl)phosphoric acid diethyl esters, related to pyridazine compounds, were found to be efficient and selective coupling agents for the equimolar esterification of carboxylic acids and alcohols, indicating their utility in synthetic organic chemistry (Won et al., 2007).
properties
IUPAC Name |
6-(2-ethylpiperidin-1-yl)pyridazine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-2-9-5-3-4-8-15(9)11-7-6-10(12(16)17)13-14-11/h6-7,9H,2-5,8H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHSWHDJOXCMGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C2=NN=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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